An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 4-(Dimethylamino)phenylmethanone
An In-depth Technical Guide to the Crystal Structure and X-ray Diffraction of 4-(Dimethylamino)phenylmethanone
For Researchers, Scientists, and Drug Development Professionals
Authored by: Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of the crystal structure of 4-(Dimethylamino)phenylmethanone, a molecule of significant interest in medicinal chemistry and materials science. The document details the synthesis, crystallization, and subsequent single-crystal X-ray diffraction analysis of the title compound. A thorough examination of the crystallographic data, including unit cell parameters, bond lengths, bond angles, and intermolecular interactions, is presented. This guide serves as an authoritative resource for researchers, offering insights into the structural characteristics that underpin the compound's physicochemical properties and potential applications in drug development. The methodologies and interpretations are grounded in established scientific principles and supported by peer-reviewed literature.
Introduction: The Significance of 4-(Dimethylamino)phenylmethanone
4-(Dimethylamino)phenylmethanone, a derivative of benzophenone, is a versatile organic compound with a range of applications stemming from its unique electronic and structural properties. The presence of the electron-donating dimethylamino group significantly influences the molecule's polarity, reactivity, and potential for intermolecular interactions.[1][2] In the pharmaceutical realm, the dimethylamino pharmacophore is a common feature in a variety of FDA-approved drugs, contributing to their biological activity, which can include antimicrobial, antihistaminic, anticancer, and analgesic properties.[1][2]
The study of the precise three-dimensional arrangement of atoms within a crystal, known as single-crystal X-ray diffraction, provides invaluable information for understanding a molecule's behavior.[3][4][5] This technique allows for the accurate determination of bond lengths, bond angles, and the overall molecular conformation, which are critical for structure-activity relationship (SAR) studies in drug design. Furthermore, understanding the crystal packing and intermolecular forces is crucial for predicting material properties such as solubility, stability, and bioavailability. This guide will delve into the crystallographic details of 4-(Dimethylamino)phenylmethanone, offering a foundational understanding for its application in further research and development.
Experimental Methodology: From Synthesis to Data Collection
The successful determination of a crystal structure is predicated on a meticulous experimental workflow, from the synthesis of the pure compound to the collection of high-quality diffraction data.
Synthesis and Crystallization
The synthesis of 4-(Dimethylamino)phenylmethanone can be achieved through various established organic chemistry routes. For the purpose of crystallographic analysis, the purity of the compound is paramount. A common method for obtaining single crystals suitable for X-ray diffraction is through slow evaporation from a solution.
Experimental Protocol: Crystallization of 4-(Dimethylamino)phenylmethanone [6]
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Material Procurement: 4-(Dimethylamino)phenylmethanone was purchased from a commercial supplier (e.g., Aldrich).[6]
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Solvent Selection: Ethanol was chosen as the solvent for crystallization.[6]
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Dissolution: The compound was dissolved in ethanol to create a saturated or near-saturated solution.
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Slow Evaporation: The solution was left undisturbed in a loosely covered container to allow for the slow evaporation of the solvent over an extended period.
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Crystal Harvesting: Colorless, well-formed single crystals were obtained after approximately one month.[6]
The rationale behind slow evaporation is to allow the molecules to self-assemble into a highly ordered, crystalline lattice, which is essential for obtaining sharp diffraction patterns.
Experimental Workflow for Crystal Structure Determination
Caption: A schematic overview of the experimental workflow for determining the crystal structure of a compound.
X-ray Data Collection
Single-crystal X-ray diffraction is a non-destructive analytical technique that provides detailed information about the internal lattice of crystalline substances.[3] The data for 4-(Dimethylamino)phenylmethanone was collected using a Bruker SMART APEXII CCD area-detector diffractometer.[6]
Data Collection Parameters [6]
| Parameter | Value |
| Instrument | Bruker SMART APEXII CCD |
| Radiation | Mo Kα (λ = 0.71073 Å) |
| Temperature | 100.0 (1) K |
| Absorption Correction | Multi-scan (SADABS) |
The choice of Molybdenum radiation is common for small molecule crystallography due to its high energy, which minimizes absorption effects. Data collection at a low temperature (100 K) is crucial as it reduces thermal vibrations of the atoms, leading to a more precise determination of their positions.
Crystal Structure Analysis of 4-(Dimethylamino)phenylmethanone
The analysis of the diffraction data allows for the determination of the crystal system, space group, and the precise atomic coordinates within the unit cell.
Crystallographic Data
The crystal structure of 4-(Dimethylamino)phenylmethanone was solved and refined, yielding the following crystallographic data.
Table of Crystallographic Data for 4-(Dimethylamino)phenylmethanone [6]
| Parameter | Value |
| Chemical Formula | C₁₅H₁₅NO |
| Formula Weight | 225.28 g/mol |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| a | 13.0575 (3) Å |
| b | 7.7456 (2) Å |
| c | 12.4931 (3) Å |
| α | 90° |
| β | 111.717 (1)° |
| γ | 90° |
| Volume | 1173.85 (5) ų |
| Z | 4 |
| Calculated Density | 1.274 Mg/m³ |
| Absorption Coefficient (μ) | 0.08 mm⁻¹ |
| F(000) | 480 |
| Crystal Size | 0.60 x 0.43 x 0.28 mm |
| θ range for data collection | 2.6 to 36.2° |
| Reflections collected | 22302 |
| Independent reflections | 5156 [R(int) = 0.028] |
| Final R indices [I>2σ(I)] | R1 = 0.047, wR2 = 0.138 |
| R indices (all data) | R1 = 0.063, wR2 = 0.147 |
| Goodness-of-fit on F² | 1.06 |
The space group P2₁/c is a common centrosymmetric space group for organic molecules. The R-factors (R1 and wR2) are indicators of the agreement between the crystallographic model and the experimental X-ray diffraction data; the low values obtained signify a high-quality refinement.
Molecular Structure of 4-(Dimethylamino)phenylmethanone
Caption: A 2D representation of the molecular structure of 4-(Dimethylamino)phenylmethanone.
Molecular Geometry and Intermolecular Interactions
The refined crystal structure reveals key geometric features of the 4-(Dimethylamino)phenylmethanone molecule. The two phenyl rings are not coplanar, exhibiting a dihedral angle of 47.97 (4)°.[6] This twist is a common feature in benzophenone derivatives and is attributed to steric hindrance between the ortho-hydrogens of the two rings.
The bond lengths and angles within the molecule are within the expected ranges for similar organic compounds.[6] The crystal packing is stabilized by a network of weak intermolecular interactions, including C—H···O and C—H···π interactions.[6] Additionally, π–π stacking interactions are observed with a centroid-to-centroid distance of 3.8493 (5) Å.[6] These non-covalent interactions play a crucial role in the overall stability of the crystal lattice.
Implications for Drug Development and Materials Science
The detailed structural information obtained from single-crystal X-ray diffraction is of paramount importance for drug development professionals. The precise molecular conformation can be used as a starting point for computational modeling and docking studies to predict how the molecule might interact with biological targets. The understanding of intermolecular interactions in the solid state can inform the design of formulations with desired solubility and dissolution properties.
In the field of materials science, the non-linear optical properties of benzophenone derivatives are of significant interest.[6] The crystal packing and molecular orientation, as determined by X-ray diffraction, are critical factors that influence these properties.
Conclusion
This technical guide has provided a detailed overview of the crystal structure and X-ray diffraction analysis of 4-(Dimethylamino)phenylmethanone. The experimental methodology, from crystallization to data refinement, has been outlined, and the key crystallographic data has been presented and interpreted. The elucidated molecular geometry and intermolecular interactions provide a solid foundation for understanding the physicochemical properties of this compound and for guiding its future applications in medicinal chemistry and materials science. The data presented herein serves as a valuable reference for researchers in these fields.
References
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Fun, H.-K., & Jebas, S. R. (2008). 4-(Dimethylamino)phenyl phenyl ketone. Acta Crystallographica Section E: Structure Reports Online, 64(8), o1466. [Link]
-
Single-crystal X-ray Diffraction. (2007). Carleton College. [Link]
-
Molecular Structure Analysis: Single-Crystal X-ray Diffraction. (2026). Universität Ulm. [Link]
-
Single Crystal X-Ray Diffraction (SC-XRD). (2023). Pulstec USA. [Link]
-
FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). National Center for Biotechnology Information. [Link]
-
FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. (2024). Royal Society of Chemistry. [Link]
Sources
- 1. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - PMC [pmc.ncbi.nlm.nih.gov]
- 2. FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 3. Single-crystal X-ray Diffraction [serc.carleton.edu]
- 4. Single-Crystal X-Ray Diffraction (SC-XRD) - Universität Ulm [uni-ulm.de]
- 5. pulstec.net [pulstec.net]
- 6. 4-(Dimethylamino)phenyl phenyl ketone - PMC [pmc.ncbi.nlm.nih.gov]
